5alpha-Androst-16-en-3-one
5alpha-Androst-16-en-3-one
5alpha-androst-16-en-3-one is an androstanoid that is 5alpha-androst-16-ene substituted by an oxo group at position 3. It is a steroid pheromone found in high concentrations in the saliva of male pigs,. It has a role as a pheromone and a mammalian metabolite. It is a 3-oxo steroid and an androstanoid. It derives from a hydride of a 5alpha-androst-16-ene.
Brand Name:
Vulcanchem
CAS No.:
18339-16-7
VCID:
VC21173260
InChI:
InChI=1S/C19H28O/c1-18-9-3-4-16(18)15-6-5-13-12-14(20)7-11-19(13,2)17(15)8-10-18/h3,9,13,15-17H,4-8,10-12H2,1-2H3/t13-,15-,16-,17-,18-,19-/m0/s1
SMILES:
CC12CCC3C(C1CC=C2)CCC4C3(CCC(=O)C4)C
Molecular Formula:
C19H28O
Molecular Weight:
272.4 g/mol
5alpha-Androst-16-en-3-one
CAS No.: 18339-16-7
Cat. No.: VC21173260
Molecular Formula: C19H28O
Molecular Weight: 272.4 g/mol
Purity: >95%
* For research use only. Not for human or veterinary use.
Specification
| Description | 5alpha-androst-16-en-3-one is an androstanoid that is 5alpha-androst-16-ene substituted by an oxo group at position 3. It is a steroid pheromone found in high concentrations in the saliva of male pigs,. It has a role as a pheromone and a mammalian metabolite. It is a 3-oxo steroid and an androstanoid. It derives from a hydride of a 5alpha-androst-16-ene. |
|---|---|
| CAS No. | 18339-16-7 |
| Molecular Formula | C19H28O |
| Molecular Weight | 272.4 g/mol |
| IUPAC Name | (5S,8R,9S,10S,13R,14S)-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C19H28O/c1-18-9-3-4-16(18)15-6-5-13-12-14(20)7-11-19(13,2)17(15)8-10-18/h3,9,13,15-17H,4-8,10-12H2,1-2H3/t13-,15-,16-,17-,18-,19-/m0/s1 |
| Standard InChI Key | HFVMLYAGWXSTQI-QYXZOKGRSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC=C2)CC[C@@H]4[C@@]3(CCC(=O)C4)C |
| SMILES | CC12CCC3C(C1CC=C2)CCC4C3(CCC(=O)C4)C |
| Canonical SMILES | CC12CCC3C(C1CC=C2)CCC4C3(CCC(=O)C4)C |
| Appearance | White to off-white powder to crystalline powder |
| Boiling Point | 371.00 to 372.00 °C. @ 760.00 mm Hg |
| Melting Point | 140 - 141 °C |
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